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Compound of Interest

Compound Name: 2-Picolineborane
CAS No.: 3999-38-0
Cat. No.: B1247430
Get Quote
. J

For Immediate Reference: Key Safety and Handling Information for 2-Picolineborane

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Picolineborane. Adherence
to these protocols is critical for ensuring laboratory safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Picolineborane is a flammable solid that is toxic if swallowed, in contact with skin, and fatal if
inhaled.[1] It also reacts with water to release flammable gases.[2][3] Therefore, stringent
adherence to PPE protocols is mandatory.

Table 1: GHS Hazard Classification for 2-Picolineborane
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Hazard Class Category Hazard Statement
Flammable solids Category 1 H228: Flammable solid[1]
Acute toxicity, Oral Category 3 H301: Toxic if swallowed[1]
o H311: Toxic in contact with
Acute toxicity, Dermal Category 3 ]
skin[1]
Acute toxicity, Inhalation Category 1 H330: Fatal if inhaled[1]
Substances and mixtures )
o ) H261: In contact with water
which in contact with water, Category 2
] releases flammable gas[2][3]
emit flammable gases
) S H315: Causes skin irritation[2]
Skin corrosion/irritation Category 2 3]
Serious eye damage/eye H319: Causes serious eye
o Category 2A o
irritation irritation[3][4]
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation[3]

Table 2: Required Personal Protective Equipment (PPE) for Handling 2-Picolineborane
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Body Part PPE Specification Justification

Tightly fitting safety goggles )
o7 i ) Protects against splashes,
with side-shields conforming to
Eyes/Face EN 166 (EU) or NIOSH (US).

[1] A face shield is also

dust, and vapors that can

cause serious eye irritation.[3]

[4]

recommended.[4]

Fire/flame resistant and
Ski impervious clothing.[1] Handle Prevents skin contact, which
in
with gloves that have been can be toxic.[1]

inspected prior to use.[5]

Use only outdoors or in a well-

ventilated area.[1] If exposure

limits are exceeded or irritation o ]

) ) Protects against inhalation of

) is experienced, use a full-face )

Respiratory ) ) ) ] dust or vapors, which can be

respirator with a suitable filter

fatal.[1]
(e.g., type P2).[6] In case of
inadequate ventilation, wear

respiratory protection.[1]

Operational Plan: Step-by-Step Handling and
Storage Procedures

Handling:

o Work Area Preparation: Conduct all work in a well-ventilated area, such as a chemical fume
hood.[1][7] Ensure the work area is free of ignition sources such as open flames, sparks, and
hot surfaces.[1][7] Use explosion-proof electrical and ventilating equipment.[1]

» Personal Preparation: Don all required PPE as specified in Table 2 before handling the
chemical. Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the
handling area.[1][5]

o Chemical Handling: Handle under an inert gas atmosphere and protect from moisture.[5][6]
Use non-sparking tools.[7] Avoid creating dust.[5] Ground and bond the container and
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receiving equipment to prevent static discharge.[1][7]

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[4] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5][8]

» Conditions: Store in a cool place, with a recommended storage temperature of 2-8°C.[5][7][8]
The storage area should be locked up.[1]

e Incompatibilities: Store away from strong oxidizing agents and water.[4][6] Never allow the
product to come into contact with water during storage.[5][6]

Emergency and Disposal Plan

Spill Response:

In the event of a spill, follow the workflow below.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/borane-2-picolinecomplex-pid_Seven29951.html
https://www.echemi.com/produce/pr2409132455-borane-2-picoline-complex.html
https://datasheets.scbt.com/sds/aghs/en/sc-288295.pdf
https://www.echemi.com/sds/borane-2-picolinecomplex-pid_Seven29951.html
https://www.chemicalbook.com/msds/borane-2-picoline-complex.pdf
https://www.echemi.com/sds/borane-2-picolinecomplex-pid_Seven29951.html
https://www.chemicalbook.com/msds/borane-2-picoline-complex.pdf
http://orgsyn.org/demo.aspx?prep=v94p0332
https://www.chemicalbook.com/msds/borane-2-picoline-complex.pdf
https://www.echemi.com/produce/pr2409132455-borane-2-picoline-complex.html
http://orgsyn.org/demo.aspx?prep=v94p0332
https://www.echemi.com/sds/borane-2-picolinecomplex-pid_Seven29951.html
https://datasheets.scbt.com/sds/aghs/en/sc-288295.pdf
https://www.sigmaaldrich.com/IE/en/sds/aldrich/654213
https://www.chemicalbook.com/msds/borane-2-picoline-complex.pdf
https://www.sigmaaldrich.com/IE/en/sds/aldrich/654213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for 2-Picolineborane Spill Response

Evacuate personnel to a safe area.
Keep people away and upwind of the spill.

:

Wear appropriate PPE:
- Full-face respirator
- Chemical resistant gloves
- Protective clothing
- Safety goggles

;

Remove all sources of ignition.

:

Contain the spill.
Prevent entry into waterways and drains.

:

For solid spills:
- Cover with dry earth, sand, or other non-combustible material.
- Use non-sparking tools to collect material.
- Place in a suitable, closed container for disposal.

:

Decontaminate the spill area.

:

Dispose of waste according to regulations.

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 2-Picolineborane spill.
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First-Aid Measures:

Table 3: First-Aid Procedures for 2-Picolineborane Exposure

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

Inhalation
medical attention.[5] Specific treatment is
urgent.[1]
Take off immediately all contaminated clothing.
Wash off with soap and plenty of water.[5] Seek
Skin Contact immediate medical attention.[1] For flammable

solids, first brush off as much of the solid as

possible before flushing with water.[9]

Rinse cautiously with water for at least 15

minutes.[5] Remove contact lenses, if present
Eye Contact ] o

and easy to do. Continue rinsing.[5] Seek

immediate medical attention.[5]

Rinse mouth with water.[1][5] Do NOT induce

_ vomiting. Never give anything by mouth to an

Ingestion i .
unconscious person.[5] Get emergency medical

help immediately.[1]

Disposal:

Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1][7] Do not mix with other waste.[6] Handle
uncleaned containers as you would the product itself.[5][6] It is recommended to use a licensed
disposal company.[5]

Physical and Chemical Properties

Table 4: Physical and Chemical Properties of 2-Picolineborane
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Property Value

Molecular Formula C6H10BN[7]
Molecular Weight 106.96 g/mol [4]
Appearance White solid[7]

Melting Point 48 °C[7]

Flash Point 100 °C (212 °F)[7]
Density 1.297 g/mL at 25 °C[7]

Slightly soluble in water and cyclohexane. Very
Solubility soluble in methanol, THF, diglyme, and

benzene.[7]

Stable under recommended storage conditions.

Stability _ _
[4][5] Reacts violently with water.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Picolineborane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247430/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-2-picolineborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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